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For Researchers, Scientists, and Drug Development Professionals

Abstract
Harzianopyridone, a natural product isolated from the fungus Trichoderma harzianum, has

garnered significant interest within the scientific community for its potent biological activities.

This technical guide provides a comprehensive overview of the chemical structure of

Harzianopyridone, its primary mechanism of action as a mitochondrial complex II inhibitor,

and its antifungal properties. Detailed experimental protocols for its isolation, and for

conducting key biological assays are presented to facilitate further research and development.

Chemical Structure and Properties
Harzianopyridone is a pyridone alkaloid with a distinct chemical architecture.[1] Its systematic

IUPAC name is 4-hydroxy-5,6-dimethoxy-3-[(2R,E)-2-methylhex-4-enoyl]pyridin-2(1H)-one. The

molecule possesses a central 4-hydroxy-2-pyridone core, which is substituted with two

methoxy groups and an acyl side chain containing a chiral center and a double bond.

Table 1: Chemical and Physical Properties of Harzianopyridone
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Property Value Reference

Molecular Formula C₁₄H₁₉NO₅ [2]

Molecular Weight 281.30 g/mol [2]

IUPAC Name

4-hydroxy-5,6-dimethoxy-3-

[(2R,E)-2-methylhex-4-

enoyl]pyridin-2(1H)-one

[2]

CAS Number 126637-69-2 [3]

Canonical SMILES

C/C=C/C--INVALID-LINK--

C(=O)C1=C(C(=C(NC1=O)OC

)OC)O

Appearance White solid

Solubility

Soluble in methanol,

chloroform, ethyl acetate,

acetone, DMSO, acetonitrile.

Insoluble in water and hexane.

Mechanism of Action: Inhibition of Mitochondrial
Complex II
The primary mechanism of action of Harzianopyridone is the potent and specific inhibition of

mitochondrial complex II, also known as succinate dehydrogenase (SDH) or

succinate:ubiquinone oxidoreductase (SQR). This enzyme complex is a crucial component of

both the tricarboxylic acid (TCA) cycle and the electron transport chain, playing a vital role in

cellular respiration.

By inhibiting complex II, Harzianopyridone disrupts the transfer of electrons from succinate to

ubiquinone, thereby impeding ATP production. This disruption of cellular energy metabolism is

the basis for its observed biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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